Cas no 880088-31-3 (4-5-(Trifluoromethyl)-1,3-benzothiazol-2-ylphenol)

• Product Name: 4-5-(Trifluoromethyl)-1,3-benzothiazol-2-ylphenol
• CAS No: 880088-31-3
• MF: C₁₄H₈F₃NOS
• MW: 295.279632568359
• CID: 3109462
• PubChem ID: 404999
• Update Time: 2025-06-11

4-5-(Trifluoromethyl)-1,3-benzothiazol-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• 4-[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]phenol
• CHEMBL456993
• 5-Trifluoromethyl-2-(4-hydroxyphenyl)benzothiazole
• 10.14272/JFDRLDCIZJRMON-UHFFFAOYSA-N.1
• EN300-43713
• AKOS009057549
• Z134925714
• NSC721653
• NCGC00321817-01
• G45312
• JFDRLDCIZJRMON-UHFFFAOYSA-N
• NSC-721653
• 880088-31-3
• SCHEMBL4804958
• NUEOZSDZEHFVAG-UHFFFAOYSA-N
• AB01317924-02
• C14H8F3NOS
• NCI60_041565
• doi:10.14272/JFDRLDCIZJRMON-UHFFFAOYSA-N.1
• 4-5-(Trifluoromethyl)-1,3-benzothiazol-2-ylphenol

• Inchi： 1S/C14H8F3NOS/c15-14(16,17)9-3-6-12-11(7-9)18-13(20-12)8-1-4-10(19)5-2-8/h1-7,19H
• InChI Key： JFDRLDCIZJRMON-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)O)=NC2C=C(C(F)(F)F)C=CC1=2

Computed Properties

• Exact Mass: 295.02786954Da
• Monoisotopic Mass: 295.02786954Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-5-(Trifluoromethyl)-1,3-benzothiazol-2-ylphenol

Recent Advances in the Study of 4-5-(Trifluoromethyl)-1,3-benzothiazol-2-ylphenol (CAS: 880088-31-3)

The compound 4-5-(Trifluoromethyl)-1,3-benzothiazol-2-ylphenol (CAS: 880088-31-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-5-(Trifluoromethyl)-1,3-benzothiazol-2-ylphenol as a promising scaffold for the development of novel bioactive molecules. Its benzothiazole core, coupled with the trifluoromethyl group, imparts distinct electronic and steric properties that enhance its interaction with biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways, with preliminary results indicating high selectivity and potency.

One of the most notable advancements in this area is the development of efficient synthetic routes for 4-5-(Trifluoromethyl)-1,3-benzothiazol-2-ylphenol. A recent publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves yield and reduces by-products, making large-scale production more feasible. This methodological breakthrough is expected to accelerate further pharmacological studies and preclinical testing.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 4-5-(Trifluoromethyl)-1,3-benzothiazol-2-ylphenol exhibits potent anti-inflammatory and anti-proliferative effects. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that this compound effectively inhibits the NF-κB pathway, a critical regulator of inflammation and immune responses. These findings suggest its potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's ability to modulate protein-protein interactions has been explored in the context of cancer therapy. A 2023 study in the European Journal of Medicinal Chemistry revealed that 4-5-(Trifluoromethyl)-1,3-benzothiazol-2-ylphenol disrupts the interaction between oncogenic proteins, leading to apoptosis in cancer cell lines. This mechanism of action is particularly promising for targeting drug-resistant cancers, where traditional therapies often fail.

Despite these promising results, challenges remain in the development of 4-5-(Trifluoromethyl)-1,3-benzothiazol-2-ylphenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its efficacy make it a compelling candidate for further investigation.

In conclusion, 4-5-(Trifluoromethyl)-1,3-benzothiazol-2-ylphenol (CAS: 880088-31-3) represents a valuable addition to the toolkit of medicinal chemists and pharmacologists. Its unique structural features and diverse biological activities position it as a promising lead compound for the development of new therapeutics. Continued research efforts are expected to uncover additional applications and optimize its pharmacological profile, paving the way for clinical translation.